5,10,15,20-Tetra(2-hydroxyphenyl)porphyrin

• CAS No.: 25186-28-1
• Molecular Formula: C44H30N4O4
• Molecular Weight: 678.7 g/mol
• IUPAC Name: 2-[10,15,20-tris(2-hydroxyphenyl)-21,23-dihydroporphyrin-5-yl]phenol
• InChI: InChI=1S/C44H30N4O4/c49-37-13-5-1-9-25(37)41-29-17-19-31(45-29)42(26-10-2-6-14-38(26)50)33-21-23-35(47-33)44(28-12-4-8-16-40(28)52)36-24-22-34(48-36)43(32-20-18-30(41)46-32)27-11-3-7-15-39(27)51/h1-24,45,48-52H
• InChI Key: RHBJMYOTXIENOZ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C2=C3C=CC(=C(C4=NC(=C(C5=CC=C(N5)C(=C6C=CC2=N6)C7=CC=CC=C7O)C8=CC=CC=C8O)C=C4)C9=CC=CC=C9O)N3)O

Description

5,10,15,20-Tetra(2-hydroxyphenyl)porphyrin is a useful research compound. Its molecular formula is C44H30N4O4 and its molecular weight is 678.7 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Pyrrole (1.0 equivalents) and salicylaldehyde (1.2 equivalents) are dissolved in propionic acid (1 liter/20 ml pyrrole) and the solution is refluxed for 30 minutes. The reaction mixture is allowed to cool to room temperature and stand for one day. The mixture is filtered and the product is recrystallized to yield 5,10,15,20-tetrakis(2′-hydroxyphenyl) porphyrin.